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Compound of Interest

Compound Name:

Methyl 4-

(hydroxymethyl)cyclohexanecarbo

xylate

Cat. No.: B180981 Get Quote

This guide provides essential safety and logistical information for the proper disposal of Methyl
4-(hydroxymethyl)cyclohexanecarboxylate, ensuring the safety of laboratory personnel and

compliance with environmental regulations. The following procedures are designed for

researchers, scientists, and drug development professionals.

I. Immediate Safety and Hazard Information
Methyl 4-(hydroxymethyl)cyclohexanecarboxylate is a chemical compound that requires

careful handling due to its potential health hazards. Understanding its hazard profile is the first

step in ensuring safe disposal.

Hazard Identification and Safety Precautions:
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Hazard Statement Description
Precautionary
Statement

Personal Protective
Equipment (PPE)

H302
Harmful if

swallowed[1]

P264: Wash skin

thoroughly after

handling.

Protective gloves,

protective clothing,

eye protection, face

protection.[2]

H312
Harmful in contact

with skin[1]

P280: Wear protective

gloves/protective

clothing/eye

protection/face

protection.[2]

Chemical-resistant

gloves (e.g., nitrile

rubber), lab coat.

H315
Causes skin

irritation[1][2]

P302+P352: IF ON

SKIN: Wash with

plenty of soap and

water.[2]

Protective gloves.

H319
Causes serious eye

irritation[1][2]

P305+P351+P338: IF

IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.[2]

Safety glasses with

side-shields or

goggles.

H332 Harmful if inhaled[1]

P261: Avoid breathing

dust/fume/gas/mist/va

pors/spray.[2]

Use only in a well-

ventilated area or with

a fume hood.

H335
May cause respiratory

irritation[1][2]

P271: Use only

outdoors or in a well-

ventilated area.[2]

Respiratory protection

if ventilation is

inadequate.

II. Spill Management Protocol

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-4-hydroxycyclohexanecarboxylate
https://aksci.com/sds/1617DA_SDS.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-4-hydroxycyclohexanecarboxylate
https://aksci.com/sds/1617DA_SDS.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-4-hydroxycyclohexanecarboxylate
https://aksci.com/sds/1617DA_SDS.pdf
https://aksci.com/sds/1617DA_SDS.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-4-hydroxycyclohexanecarboxylate
https://aksci.com/sds/1617DA_SDS.pdf
https://aksci.com/sds/1617DA_SDS.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-4-hydroxycyclohexanecarboxylate
https://aksci.com/sds/1617DA_SDS.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-4-hydroxycyclohexanecarboxylate
https://aksci.com/sds/1617DA_SDS.pdf
https://aksci.com/sds/1617DA_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b180981?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In the event of a spill, immediate and appropriate action is crucial to prevent exposure and

environmental contamination.

Experimental Protocol for Spill Neutralization and Cleanup:

Evacuate and Ventilate: Immediately evacuate non-essential personnel from the spill area.

Ensure adequate ventilation to disperse any vapors.[3]

Don Personal Protective Equipment (PPE): Before addressing the spill, equip yourself with

the appropriate PPE as outlined in the table above.

Contain the Spill: For liquid spills, use an inert absorbent material such as vermiculite, sand,

or earth to contain the substance.[4] Prevent the spill from entering drains or waterways.[2]

Collect the Absorbed Material: Carefully sweep or scoop up the absorbed material and place

it into a suitable, labeled container for disposal.[2] Use non-sparking tools to avoid ignition

sources.[4]

Decontaminate the Area: Clean the spill area thoroughly with soap and water.

Dispose of Waste: All contaminated materials, including absorbent materials and cleaning

supplies, must be disposed of as hazardous waste according to institutional and local

regulations.

III. Disposal Procedures
Proper disposal of Methyl 4-(hydroxymethyl)cyclohexanecarboxylate is mandatory to

prevent environmental harm.

Operational Plan for Chemical Disposal:

Waste Collection:

Collect waste Methyl 4-(hydroxymethyl)cyclohexanecarboxylate in a designated,

properly labeled, and sealed container.

Do not mix with other waste streams unless compatibility is confirmed.
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Storage:

Store the waste container in a cool, dry, and well-ventilated area, away from incompatible

materials such as strong oxidizing agents and bases.[4]

Keep the container tightly closed.[2]

Disposal:

Dispose of the contents and the container at an approved waste disposal plant.[2]

Adhere to all local, state, and federal regulations regarding chemical waste disposal.

Consult your institution's Environmental Health and Safety (EHS) department for specific

guidance.

IV. Disposal Decision Workflow
The following diagram illustrates the logical steps to follow for the safe disposal of Methyl 4-
(hydroxymethyl)cyclohexanecarboxylate.
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Disposal of Methyl 4-(hydroxymethyl)cyclohexanecarboxylate

Is it a spill?

Follow Spill Management Protocol

Yes

Collect in Designated Waste Container

No (Routine Waste)

Store Securely in a Ventilated Area

Consult Institutional EHS for Pickup/Disposal

Dispose via Approved Waste Disposal Plant

Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for Methyl 4-(hydroxymethyl)cyclohexanecarboxylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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